N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C20H24F3N3O2S/c1-15-12-19(6-9-24-15)26-10-7-16(8-11-26)13-25-29(27,28)14-17-2-4-18(5-3-17)20(21,22)23/h2-6,9,12,16,25H,7-8,10-11,13-14H2,1H3
• InChI Key: PYQLZSBHUBTGNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)N2CCC(CC2)CNS(=O)(=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H24F3N3O2S
• Molecular Weight: 427.5 g/mol

Description

N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H24F3N3O2S and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications

Structural and Molecular Studies

Structural Study of Nimesulide Derivatives : The structural analysis of nimesulide derivatives, which share a sulfonamide functional group with the compound , has revealed insights into the effect of substitution on supramolecular assembly. Through X-ray powder diffraction, DFT optimized molecular geometries, and Hirshfeld surface analyses, researchers have studied the nature of intermolecular interactions. This kind of structural study is essential for understanding the potential applications of sulfonamide derivatives in material science and molecular engineering (Dey et al., 2015).

Mechanistic Insights in Organic Reactions

Rearrangement in Sulfonamide Derivatives : Research into the rearrangement of threonine and serine-based sulfonamides has uncovered a pathway to pyrrolidin-3-ones, providing a mechanistic basis for synthesizing novel organic compounds. Such studies are critical for developing new synthetic methods in organic chemistry (Králová et al., 2019).

Cationic Cyclisations Terminated by Sulfonamide Group : Exploration of trifluoromethanesulfonic acid as a catalyst for inducing cyclisation of homoallylic sulfonamides demonstrates the role of sulfonamides in promoting specific cyclization reactions. This research highlights the utility of sulfonamide groups in facilitating complex organic reactions, leading to the formation of polycyclic systems (Haskins & Knight, 2002).

Supramolecular Chemistry

Sulfonamides as Ligands for Metal Coordination : The study of N-[2-(pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide has provided insights into their molecular and supramolecular structures. These compounds demonstrate potential as ligands for metal coordination, which could be explored further for applications in catalysis and material science (Jacobs et al., 2013).

Proton-Donating Ability and Self-association

Conformations and Self-association of Sulfonamides : Investigating the structure and self-association of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide has shed light on its behavior in solution and the solid state. This research into proton-donating ability and self-association mechanisms is valuable for understanding the fundamental properties of sulfonamides in various solvents (Sterkhova et al., 2014).